Cas no 168434-21-7 (9H-Carbazol-1-ol,6-methoxy-3-methyl-)
168434-21-7 structure
Product Name:9H-Carbazol-1-ol,6-methoxy-3-methyl-
CAS No:168434-21-7
MF:C14H13NO2
MW:227.258523702621
CID:168264
Update Time:2024-03-01
9H-Carbazol-1-ol,6-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Carbazol-1-ol,6-methoxy-3-methyl-
- 1-Hydroxy-6-methoxy-3-methylcarbazole
- 6-Methoxy-3-methyl-9H-carbazol-1-ol
- Clausenol
- Clausenol (alkaloid)
- 9H-Carbazol-1-ol, 6-methoxy-3-methyl-
-
- Inchi: 1S/C14H13NO2/c1-8-5-11-10-7-9(17-2)3-4-12(10)15-14(11)13(16)6-8/h3-7,15-16H,1-2H3
- InChI Key: LEKGGBBXZXHCKV-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(OC)C=C2)C2=C1C(O)=CC(C)=C2
Computed Properties
- Exact Mass: 227.09469
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- XLogP3: 2.585
Experimental Properties
- Density: 1.300±0.06 g/cm3(Predicted)
- Melting Point: 191-192 °C
- Boiling Point: 471.1±40.0 °C(Predicted)
- PSA: 45.25
- pka: 10.25±0.30(Predicted)
9H-Carbazol-1-ol,6-methoxy-3-methyl- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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